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Compound of Interest
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Cat. No.: B3285298

Introduction

Zinc tannate, a complex formed from the reaction of zinc salts with tannins, is emerging as a
highly effective and environmentally friendly anticorrosive pigment for epoxy coatings.[1][2][3]
Tannins, which are naturally occurring polyphenolic compounds found in various plants, are
non-toxic and biodegradable.[1][3][4] Their ability to chelate metal ions and form a protective
barrier on metal surfaces makes them excellent corrosion inhibitors. This document provides
detailed application notes and protocols for the synthesis of zinc tannate, its incorporation into
epoxy coatings, and the evaluation of the coating's performance. These guidelines are
intended for researchers, scientists, and professionals in the fields of materials science and
coating development.

Synthesis of Zinc Tannate Pigment

The synthesis of zinc tannate involves the precipitation of tannic acid with a zinc salt in an
agueous solution. The following protocol is a generalized procedure based on common
laboratory practices.

Experimental Protocol: Synthesis of Zinc Tannate

Materials:
e Tannic acid (or natural tannin extract, e.g., from black wattle)

e Zinc nitrate hexahydrate (Zn(NOs)2-6H20) or Zinc acetate
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e Sodium hydroxide (NaOH) solution (e.g., 1 M or 3M)
e Deionized water

Procedure:

Preparation of Tannin Solution: Dissolve a specific amount of tannic acid in deionized water
(e.g., 20 g in 1000 mL) with stirring until a homogenous solution is obtained.[1]

o Preparation of Zinc Salt Solution: In a separate beaker, prepare a solution of a zinc salt, for
instance, by dissolving zinc nitrate hexahydrate in deionized water to a desired concentration
(e.g., 1 M).[1]

o Precipitation: Slowly add the zinc salt solution to the tannin solution under constant stirring.

e pH Adjustment: Adjust the pH of the mixture to approximately 7.5 using a sodium hydroxide
solution.[1] This step is crucial for the precipitation of the zinc tannate complex.

e Reaction and Aging: Continue stirring the mixture for a specified period (e.g., 1 hour) to
ensure the completion of the reaction.[1]

« Filtration and Washing: Filter the precipitate using a suitable filtration apparatus (e.g.,
Buchner funnel). Wash the collected zinc tannate pigment several times with deionized
water to remove any unreacted salts.

e Drying: Dry the pigment in an oven at a controlled temperature (e.g., 110°C for 6 hours) to
obtain a fine powder.[1]

Diagram of Synthesis Workflow:
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Caption: Workflow for the synthesis of zinc tannate pigment.
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Incorporation of Zinc Tannate into Epoxy Coatings

The prepared zinc tannate pigment can be incorporated into a two-pack epoxy resin system.
The pigment volume concentration (PVC) is a critical parameter that influences the coating's
performance.

Experimental Protocol: Epoxy Coating Formulation

Materials:

Two-pack epoxy resin and hardener

Zinc tannate pigment

Other pigments and fillers (e.g., TiOz2) (optional)

Solvents (if required)

High-speed disperser (e.g., Cowles disperser)

Procedure:

Resin Preparation: In a dispersing vessel, add the epoxy resin component.

o Pigment Dispersion: While stirring the resin at a moderate speed (e.g., 800 rpm), gradually
add the pre-weighed zinc tannate pigment and any other solid components.

» High-Speed Dispersion: Increase the speed of the disperser to ensure thorough wetting and
deagglomeration of the pigment particles. Continue dispersion for a specified time (e.g., 1
hour) until a homogenous mixture is achieved.

o Let-down: Reduce the stirrer speed and add the remaining components of the formulation, if
any.

o Hardener Addition: Just before application, add the hardener component to the pigmented
resin base in the specified ratio and mix thoroughly.

Diagram of Coating Formulation Workflow:
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Caption: Workflow for incorporating zinc tannate into an epoxy coating.

Performance Evaluation of Zinc Tannate Epoxy
Coatings

The effectiveness of the zinc tannate epoxy coating as a corrosion protective layer is
evaluated through various electrochemical and accelerated corrosion tests.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique used to evaluate the barrier properties and corrosion
resistance of coatings.

Experimental Protocol: EIS Measurement

Apparatus:
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» Potentiostat with a frequency response analyzer

o Three-electrode electrochemical cell (working electrode: coated steel panel; counter
electrode: platinum mesh; reference electrode: saturated calomel electrode)

o 3.5 wt% NaCl solution (electrolyte)
Procedure:

o Sample Preparation: Apply the epoxy coating to a prepared steel panel and allow it to cure
completely. The edges of the panel should be sealed to expose a defined area to the
electrolyte.

o Cell Setup: Assemble the three-electrode cell with the coated panel as the working electrode,
immersed in the 3.5 wt% NaCl solution.

o Measurement: Apply a small amplitude AC voltage (e.g., 10 mV) over a wide frequency
range (e.g., 100 kHz to 10 mHz) and measure the impedance response.

o Data Analysis: The obtained impedance data is often analyzed by fitting it to an equivalent
electrical circuit model to determine parameters like coating resistance (R_c) and charge
transfer resistance (R_ct). Higher impedance values at low frequencies generally indicate
better corrosion protection.

Salt Spray Test

This accelerated corrosion test simulates a corrosive saline environment.
Experimental Protocol: Salt Spray Test (ASTM B117)

Apparatus:

o Salt spray cabinet

Procedure:

o Sample Preparation: Prepare coated steel panels, often with a deliberate scribe to assess
corrosion creepage.
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o Test Conditions: Place the panels in the salt spray cabinet. The standard conditions for
ASTM B117 are a 5% NaCl solution atomized to create a fog at a temperature of 35°C and a
pH between 6.5 and 7.2.[5][6][7]

o Exposure: Expose the panels for a specified duration (e.g., 500 hours or more).[5]

» Evaluation: Periodically inspect the panels for signs of corrosion, such as rusting, blistering,
and corrosion creepage from the scribe. The results are often rated according to standard
scales (e.g., ASTM D1654 for scribe creepage and ASTM D714 for blistering).

Adhesion Test

The adhesion of the coating to the substrate is a critical factor for its durability.
Experimental Protocol: Pull-Off Adhesion Test (ASTM D4541)

Apparatus:

o Portable pull-off adhesion tester

o Loading fixtures (dollies)

o Adhesive (e.g., two-component epoxy)

Procedure:

o Surface Preparation: Clean the surface of the coating and the dolly.

o Adhesive Application: Apply a suitable adhesive to the face of the dolly and attach it to the
coated surface.[3]

o Curing: Allow the adhesive to cure completely as per the manufacturer's instructions.

» Scoring (if necessary): If required, score around the dolly through the coating to the
substrate.

o Testing: Attach the adhesion tester to the dolly and apply a perpendicular tensile force at a
specified rate until the dolly is pulled off.[1][2]
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o Data Recording: Record the pull-off strength (in MPa or psi) and the nature of the fracture
(e.g., adhesive failure, cohesive failure within the coating, or substrate failure).

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from the performance
evaluation of epoxy coatings containing zinc tannate.

Table 1: Electrochemical Impedance Spectroscopy (EIS) Data

| Coating System | Immersion Time (days) | Impedance Modulus at 10 mHz (|Z]1omHZz) (Q-cm?) |
| :---]:---]:---| | Epoxy (Control) [ 1| 1.2 x 108 ||| 40| 1.0 x 10° | | Epoxy + Zinc Tannate | 1 |
5.0x10°|]]40]1.03 x 10%°[8] |

Table 2: Salt Spray Test Results (after 3500 hours)

Blistering Rating (ASTM

Coating System D714) Scribe Creepage (mm)
Epoxy + Zinc Chromate 6-MD >5

Epoxy + Zinc Phosphate 8-M 3-5

Epoxy + Zinc Tannate 9-F <3

Note: Blistering rating scale: 10 = no blistering, 0 = severe blistering; F = Few, M = Medium,
MD = Medium Dense. Data is representative and may vary based on formulation.

Table 3: Pull-Off Adhesion Test Data

Coating System Adhesion Strength (MPa)
Epoxy (Control) 8.5
Epoxy + Zinc Tannate 10.2

Corrosion Protection Mechanism
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The corrosion protection mechanism of zinc tannate in epoxy coatings is multi-faceted.

Diagram of Corrosion Protection Mechanism:
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Caption: Corrosion protection mechanism of zinc tannate in epoxy coatings.

o Barrier Protection: The epoxy matrix provides a primary physical barrier against the ingress
of corrosive species like water, oxygen, and ions. The dispersed zinc tannate particles can
enhance this barrier by increasing the tortuosity of the diffusion path.

« Inhibitive Action: Tannins can interact with the steel substrate.[1] In the presence of moisture,
tannic acid can leach out and form a stable, insoluble complex with iron ions (ferric tannate)
at the metal surface.[1] This passivating layer acts as a secondary barrier, stifling the
corrosion process.
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e Oxygen Scavenging: Tannins are known to be effective oxygen scavengers, which can
reduce the rate of the cathodic corrosion reaction.[1]

e Rust Conversion: Tannins can react with existing rust (iron oxides and hydroxides),
converting them into more stable and inert complexes.[1]

Conclusion

Zinc tannate is a promising, sustainable alternative to conventional toxic anticorrosive
pigments in epoxy coatings. Its multifaceted corrosion protection mechanism, combining barrier
effects with active inhibition, provides excellent performance. The protocols and data presented
in this document offer a comprehensive guide for researchers and professionals to effectively
utilize zinc tannate in the development of advanced protective coatings. Further research can
focus on optimizing the synthesis process, exploring different tannin sources, and evaluating
the long-term performance of these coatings in various corrosive environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. hightower-labs.com [hightower-labs.com]
. Astm d4541 standard pull off test for coatings | PDF [slideshare.net]

. Pull-Off Adhesion Testing of Coatings — Improve Your Technique [elcometerusa.com]

1
2
3
e 4. industrialphysics.com [industrialphysics.com]
5. coteclabs.com [coteclabs.com]

6. industrialphysics.com [industrialphysics.com]

7. keystonecompliance.com [keystonecompliance.com]
8. youtube.com [youtube.com]

 To cite this document: BenchChem. [Application of Zinc Tannate in Epoxy Coatings: A
Detailed Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://hightower-labs.com/library/understanding_astmd4541.html
https://hightower-labs.com/library/understanding_astmd4541.html
https://www.benchchem.com/product/b3285298?utm_src=pdf-body
https://www.benchchem.com/product/b3285298?utm_src=pdf-body
https://www.benchchem.com/product/b3285298?utm_src=pdf-custom-synthesis
https://hightower-labs.com/library/understanding_astmd4541.html
https://www.slideshare.net/slideshow/astm-d4541-standard-pull-off-test-for-coatings/250391351
https://www.elcometerusa.com/Pull-Off-Adhesion-Testing-of-Coatings-Improve-Your-Technique.html
https://industrialphysics.com/knowledgebase/articles/complete-guide-to-pull-off-adhesion-testing-astm-d4541/
https://coteclabs.com/method/astm-b-117/
https://industrialphysics.com/standards/astm-b117/
https://keystonecompliance.com/astm-b-117-salt-spray-salt-fog/
https://www.youtube.com/watch?v=UoXVVZCMs_c
https://www.benchchem.com/product/b3285298#application-of-zinc-tannate-in-epoxy-coatings
https://www.benchchem.com/product/b3285298#application-of-zinc-tannate-in-epoxy-coatings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3285298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b3285298#application-of-zinc-tannate-in-epoxy-
coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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